Cas no 869111-41-1 (Cyclohexylmethyl N-tosyloxycarbamate)
869111-41-1 structure
Product Name:Cyclohexylmethyl N-tosyloxycarbamate
CAS No:869111-41-1
MF:C15H21NO5S
MW:327.395943403244
MDL:MFCD28098318
CID:1863932
PubChem ID:101493785
Update Time:2025-04-21
Cyclohexylmethyl N-tosyloxycarbamate Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexylmethyl N-tosyloxycarbamate
- 869111-41-1
- Cyclohexylmethyl tosyloxycarbamate
- C16539
- cyclohexylmethyl (tosyloxy)carbamate
- Cyclohexylmethyltosyloxycarbamate
-
- MDL: MFCD28098318
- Inchi: 1S/C15H21NO5S/c1-12-7-9-14(10-8-12)22(18,19)21-16-15(17)20-11-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)
- InChI Key: ZVSGTYRLXHAITP-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)ONC(=O)OCC1CCCCC1
Computed Properties
- Exact Mass: 327.11404394g/mol
- Monoisotopic Mass: 327.11404394g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 90.1Ų
Experimental Properties
- Melting Point: 89-91℃
Cyclohexylmethyl N-tosyloxycarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM203901-5g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 5g |
$224 | 2021-06-15 | |
| Chemenu | CM203901-10g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 10g |
$421 | 2021-06-15 | |
| Chemenu | CM203901-25g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 25g |
$842 | 2021-06-15 | |
| Chemenu | CM203901-5g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM203901-10g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 10g |
$*** | 2023-05-29 | |
| Chemenu | CM203901-25g |
cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 97% | 25g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y1003980-5g |
cyclohexylmethyl tosyloxycarbamate |
869111-41-1 | 95% | 5g |
$560 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-1g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 1g |
¥618.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-5g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 5g |
¥1865.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1744620-10g |
Cyclohexylmethyl (tosyloxy)carbamate |
869111-41-1 | 98% | 10g |
¥3225.00 | 2024-04-27 |
Cyclohexylmethyl N-tosyloxycarbamate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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